![molecular formula C14H22O3 B1298829 4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexanone CAS No. 56309-94-5](/img/structure/B1298829.png)
4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexanone
Overview
Description
4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexanone is a useful research compound. Its molecular formula is C14H22O3 and its molecular weight is 238.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Cyclohexanone Oxidation and Catalysis
Cyclohexanone and its derivatives are pivotal in various industrial applications, especially in the production of nylon via the oxidation process. A review on cyclohexanone oxidation highlighted the industrial relevance of cyclohexanol and cyclohexanone (also known as KA oil), emphasizing the challenges and advancements in catalyst development to improve selectivity and conversion rates. Metal salts like cobalt, gold, and silver have been investigated for their catalytic properties to enhance this oxidation process. The review suggests that understanding and improving catalyst selectivity could lead to more commercially viable operations (Priyank khirsariya & Rajubhai Mewada, 2014).
Environmental and Toxicological Research
The environmental presence and impact of cyclohexanone and its derivatives have been a subject of toxicological studies. For instance, the toxicity of crude 4-methylcyclohexanemethanol (MCHM), a compound structurally related to cyclohexanone, was reviewed to understand its effects following an industrial spill. The review found MCHM and its derivatives to have low to moderate toxicity, providing insights into risk assessment and management strategies following environmental contamination (D. Paustenbach et al., 2015).
Catalytic Reactions and Synthetic Applications
Cyclohexanone monooxygenase, an enzyme, has been studied for its role in the Baeyer-Villiger oxidation of ketones to lactones, a reaction of significant interest in organic synthesis. This enzyme-mediated reaction provides a route to produce chiral lactones with high yields and optical purity, demonstrating the enzyme's potential as a synthetic reagent. The review discusses challenges such as the need for cofactor regeneration and proposes solutions like whole-cell biocatalysis to make the process more practical for synthetic applications (J. Stewart, 1998).
Safety and Hazards
Safety data sheets recommend avoiding contact with skin and eyes when handling 1,4-Dioxaspiro[4.5]decan-8-one . It is also recommended to avoid breathing in dust, mist, gas, or vapors from the compound . Personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound .
Mechanism of Action
Target of Action
It is used in the preparation of a series of potent analgesic compounds , suggesting that it may interact with pain receptors or enzymes involved in pain signaling pathways.
Mode of Action
It is known to be used in the preparation of arylcyclohexanones analgesics, metalloproteinase inhibitors, and benzimidazole derivatives . This suggests that it may interact with its targets by binding to active sites, thereby modulating their function.
Biochemical Pathways
Ketoketal is involved in the synthesis of a series of 5-alkoxytryptamine derivatives, including serotonin, melatonin, and bufotenin . These compounds play crucial roles in various biochemical pathways, including mood regulation, sleep-wake cycles, and hallucinogenic effects, respectively.
Result of Action
Given its use in the synthesis of analgesics , it can be inferred that it may contribute to pain relief at the molecular and cellular levels.
Properties
IUPAC Name |
4-(1,4-dioxaspiro[4.5]decan-8-yl)cyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22O3/c15-13-3-1-11(2-4-13)12-5-7-14(8-6-12)16-9-10-17-14/h11-12H,1-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNWLFTSPNBLXGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CCC1C2CCC3(CC2)OCCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10355639 |
Source
|
| Record name | 4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10355639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
56309-94-5 |
Source
|
| Record name | 4-(1,4-Dioxaspiro[4.5]dec-8-yl)cyclohexanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56309-94-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexanone, 4-(1,4-dioxaspiro(4.5)dec-8-yl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056309945 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10355639 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(1,4-dioxa-spiro[4.5]dec-8-yl)-cyclohexanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.241 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Cyclohexanone, 4-(1,4-dioxaspiro[4.5]dec-8-yl) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.114.346 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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